Cas no 66834-83-1 (Thalflavidine)

• Product Name: Thalflavidine
• CAS No: 66834-83-1
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 1712642
• PubChem ID: 181848
• Update Time: 2024-03-01

Thalflavidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(dimethylamino)ethyl]-1,2-dimethoxy-10H-[1,3]dioxolo[6,7]naphtho[8,1,2-cde]chromen-10-one
• AC1L49SW
• Thalflavidine
• 10H-(1,3)Dioxolo(6,7)phenanthro(4,5-bcd)pyran-10-one, 3-(2-(dimethylamino)ethyl)-1,2-dimethoxy-
• DTXSID50216957
• 66834-83-1
• 2-Methoxythaliglucinone

• Inchi： 1S/C22H21NO6/c1-23(2)8-7-13-12-6-5-11-9-14-19(28-10-27-14)17-15(11)16(12)20(29-22(17)24)21(26-4)18(13)25-3/h5-6,9H,7-8,10H2,1-4H3
• InChI Key： KCEUUUCPDCYSTM-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C(C=C4C=CC5=C(C(=C(C1=C5C4=2)OC)OC)CCN(C)C)OCO3)=O

Computed Properties

• Exact Mass: 395.13688739g/mol
• Monoisotopic Mass: 395.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Melting Point: 219-220°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines 6,6a-secoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines